Methyl 2,4-dioxo-3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• IUPAC Name: methyl 2,4-dioxo-3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-1H-quinazoline-7-carboxylate
• InChI: InChI=1S/C26H30N4O5/c1-35-25(33)19-11-12-21-22(18-19)27-26(34)30(24(21)32)13-7-3-6-10-23(31)29-16-14-28(15-17-29)20-8-4-2-5-9-20/h2,4-5,8-9,11-12,18H,3,6-7,10,13-17H2,1H3,(H,27,34)
• InChI Key: FURLWFVSGZUNFB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=O)N2)CCCCCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C26H30N4O5
• Molecular Weight: 478.5 g/mol
• CAS No.: 896386-75-7

Description

Methyl 2,4-dioxo-3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-1,2,3,4-tetrahydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C26H30N4O5 and its molecular weight is 478.549. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 2,4-dioxo-3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-1,2,3,4-tetrahydroquinazoline-7-carboxylate is part of a class of compounds explored for their potential in medicinal chemistry. For instance, compounds such as temafloxacin hydrochloride, which shares structural similarities, have been studied for their antibacterial activities and pharmacological profiles (Chu et al., 1991).
• Another related synthesis involved the protected methyl 4-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, synthesized through a process involving cleavage of the oxazolyl moiety (Lerestif et al., 1999).

Biological Activities and Applications

• The compound's derivatives have been explored for antimicrobial properties. For example, fluoroquinolone-based 4-thiazolidinones derivatives showed potential in antimicrobial studies (Patel & Patel, 2010).
• Similar compounds have been synthesized and tested for their antibacterial and antifungal activities, demonstrating the potential of these compounds in pharmaceutical research (Desai, Dodiya, & Shihora, 2011).
• Some derivatives have shown promise as anti-inflammatory agents and for their immunomodulatory effects, which is significant for therapeutic applications (Sultana et al., 2013).

Chemical Interactions and Mechanisms

• The compound and its analogs have been a subject of study in understanding their chemical interactions, such as in the synthesis of novel compounds with potential bioactive properties (Adhikari et al., 2012).
• Investigations into the reactions of similar compounds with various chemical agents provide insights into their potential applications in medicinal chemistry (Chupakhin et al., 1992).